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Compound of Interest

Compound Name: All-bond 2

CAS No.: 163063-15-8

Cat. No.: B1171729

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing All-Bond 2
for cementation of crowns. The information is designed to address specific issues that may be

encountered during experiments, ensuring optimal polymerization and bond strength.

Troubleshooting Guide
This guide addresses common problems encountered during the polymerization of All-Bond 2
under various crown materials.
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Problem Potential Cause Recommended Solution

Low bond strength under a

crown

Incomplete polymerization due

to limited light penetration

through the crown material.

The chemical-curing

mechanism of dual-cured

cements can be slower and

less effective than when

supplemented with light

activation.[1]

- For opaque materials like

metal or some zirconia crowns,

rely on the chemical cure

component of All-Bond 2.

Ensure meticulous mixing of

Primers A & B to initiate the

chemical reaction. - When

possible, select translucent

crown materials (e.g., lithium

disilicate, translucent zirconia)

that allow for light penetration.

- Use a high-intensity curing

light and extend the curing

time beyond the

manufacturer's

recommendation for direct

restorations, ensuring the light

is positioned as close as

possible to all crown margins.

Contamination of the bonding

surface with saliva, blood, or

temporary cement. Even

minimal contamination can

significantly reduce bond

strength.

- Ensure proper isolation of the

tooth using a rubber dam. -

Thoroughly clean the

preparation with a pumice

slurry and rinse with water. -

Decontaminate the surface

with an alcohol-based cleaner

and air dry to remove any

residual moisture before

applying the adhesive.

Improper application of the

adhesive.

- Follow the manufacturer's

instructions for All-Bond 2

precisely, including the

application of five consecutive

coats of the mixed primers

without drying between coats.
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[2] - After the final coat, gently

air dry to evaporate the

solvent, leaving a glossy

surface.

Discoloration at the crown

margin

Incomplete polymerization

leading to a porous cement

layer that can absorb stains

over time. Some dual-cure

cements may not be as color-

stable.

- Ensure the highest possible

degree of conversion by using

a combination of light and

chemical curing whenever

feasible. - For aesthetic

restorations, consider using a

light-cure only resin cement if

the crown is thin and

translucent enough to allow for

complete light penetration.[3]

Crown debonding after a short

period

Insufficient chemical cure of

the adhesive in areas where

light cannot reach.

- Verify the expiration dates of

the All-Bond 2 components, as

outdated materials may have

reduced chemical reactivity. -

Ensure equal dispensing of

Primer A and Primer B to

achieve the correct

stoichiometry for the chemical

curing reaction.[4]

Voids or bubbles in the cement

layer

Improper mixing or placement

of the cement.

- Mix the cement according to

the manufacturer's instructions

to avoid incorporating air

bubbles. - Apply a consistent,

even layer of cement to the

intaglio surface of the crown. -

Seat the crown with gentle,

consistent pressure to allow

excess cement to flow out

without trapping air.
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Q1: What is the primary mechanism of All-Bond 2 polymerization under an opaque crown like

metal or PFM?

A1: Under an opaque crown, the polymerization of All-Bond 2 relies solely on its chemical-cure

mechanism. All-Bond 2 is a dual-cured adhesive system.[5][6][7][8] Its dual-cured primer

contains initiators for both light-activated and chemical polymerization.[5][6][7] When Primers A

and B are mixed, a chemical reaction is initiated that leads to the polymerization of the resin,

even in the complete absence of light.[9]

Q2: How does the type of crown material affect the polymerization of All-Bond 2?

A2: The type of crown material significantly impacts the polymerization of dual-cured adhesives

like All-Bond 2 by influencing the amount of light that reaches the cement.

Opaque Crowns (e.g., Metal, PFM, Opaque Zirconia): These materials block light

transmission, meaning polymerization will depend entirely on the chemical curing process.

Translucent Crowns (e.g., Lithium Disilicate, Translucent Zirconia, Feldspathic Porcelain):

These materials allow for some degree of light penetration, enabling both light-curing and

chemical-curing mechanisms to contribute to polymerization. This dual-action is preferable

as it can lead to a higher degree of conversion and improved mechanical properties.[1]

Q3: Can I light-cure All-Bond 2 before placing the crown?

A3: It is not recommended to light-cure the All-Bond 2 adhesive layer on the tooth preparation

before seating the crown. Doing so will create a cured film that may interfere with the complete

seating of the restoration. The manufacturer's instructions for crown cementation specify

applying the adhesive and leaving it uncured before applying the cement and seating the

crown.[2]

Q4: What is the expected bond strength of All-Bond 2 to dentin under a crown?

A4: A study investigating the tensile bond strength of All-Bond 2 to bovine dentin found

statistically lower bond strengths to crown dentin compared to root dentin.[10] While specific

bond strength values under a crown will vary depending on numerous factors (e.g., tooth

preparation, crown material, operator technique), ensuring optimal polymerization through both
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chemical and light-curing (when possible) is crucial for achieving high and durable bond

strengths.

Q5: How can I ensure the chemical curing component of All-Bond 2 is effective?

A5: To maximize the effectiveness of the chemical cure:

Accurate Mixing: Dispense equal amounts of Primer A and Primer B and mix them

thoroughly as per the manufacturer's instructions.[4]

Fresh Materials: Always check the expiration dates of the adhesive components.

Proper Application: Apply the mixed primers as directed to ensure the necessary chemical

components are present at the bonding interface.[2]

Experimental Protocols
Protocol 1: Evaluation of All-Bond 2 Polymerization
Under Different Crown Materials
Objective: To assess the degree of conversion of All-Bond 2 under crown materials with

varying translucency.

Materials:

All-Bond 2 adhesive system

Extracted human or bovine teeth

Crowns of different materials (e.g., full-gold, PFM, opaque zirconia, translucent zirconia,

lithium disilicate) of standardized thickness

Microhardness tester

Fourier-transform infrared (FTIR) spectrometer

Methodology:
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Prepare standardized dentin surfaces on the extracted teeth.

Apply All-Bond 2 to the dentin surfaces according to the manufacturer's instructions.

Place a standardized amount of a dual-cure resin cement compatible with All-Bond 2.

Seat the crowns of different materials onto the prepared teeth.

For translucent crowns, light-cure through the crown for the manufacturer's recommended

time. For opaque crowns, allow for chemical curing only.

Store the specimens in a dark, humid environment at 37°C for 24 hours.

After 24 hours, section the teeth and crowns to expose the cement layer.

Measure the microhardness of the cement at different depths from the crown margin using a

microhardness tester.

Alternatively, analyze the degree of conversion of the cement using an FTIR spectrometer by

comparing the ratio of aliphatic to aromatic C=C double bonds before and after

polymerization.

Protocol 2: Tensile Bond Strength Testing of All-Bond 2
Under Crowns
Objective: To determine the tensile bond strength of All-Bond 2 to dentin when used for crown

cementation.

Materials:

All-Bond 2 adhesive system

Extracted human or bovine teeth

Crowns fabricated for the prepared teeth

Universal testing machine
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Dual-cure resin cement

Methodology:

Prepare the teeth for crown reception with a standardized preparation geometry.

Follow the All-Bond 2 instructions for bonding to dentin.

Apply a compatible dual-cure resin cement to the intaglio of the crown and seat it on the

prepared tooth.

Remove excess cement and light-cure from all accessible margins if the crown material

allows.

Store the cemented crowns in water at 37°C for 24 hours.

Mount the specimens in a universal testing machine.

Apply a tensile force to the crown at a constant crosshead speed until debonding occurs.

Record the force at which failure occurs and calculate the tensile bond strength in

megapascals (MPa).

Visualizations
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Caption: Experimental workflow for evaluating All-Bond 2 polymerization.
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Crown Debonding or Low Bond Strength

Was the crown material translucent?

Inadequate light curing?

Yes

Was the chemical cure adequate?

No

No

Increase curing time and intensity

Yes

Inadequate chemical curing?

Was there surface contamination?

No

Check material expiration and mixing ratio

Yes

No, re-evaluate

Contamination likely cause

Yes

Ensure proper isolation and cleaning

Click to download full resolution via product page

Caption: Troubleshooting flowchart for All-Bond 2 bond failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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